3,4-Dhspp

• CAS No.: 158999-15-6
• Molecular Formula: C22H28ClNO
• Molecular Weight: 357.9 g/mol
• IUPAC Name: 1'-(2-phenylethyl)spiro[3,4-dihydro-1H-naphthalene-2,4'-piperidine]-1-ol;hydrochloride
• InChI: InChI=1S/C22H27NO.ClH/c24-21-20-9-5-4-8-19(20)10-12-22(21)13-16-23(17-14-22)15-11-18-6-2-1-3-7-18;/h1-9,21,24H,10-17H2;1H
• InChI Key: WHRWZSCNJHHXMW-UHFFFAOYSA-N
• SMILES: C1CC2(CCN(CC2)CCC3=CC=CC=C3)C(C4=CC=CC=C41)O.Cl
• Synonyms: 3,4-DHSPP; 3,4-dihydro-1-hydroxynaphthalene-2(1H)-spiro-4'-(1'-(2-phenylethyl)piperidine); 3,4-dihydro-1-hydroxynaphthalene-2(1H)-spiro-4'-(1'-(2-phenylethyl)piperidine), hydrochloride salt

Description

3,4-Dihydrosphingosine 1-phosphate (3,4-Dhspp) is a bioactive sphingolipid structurally analogous to sphingosine 1-phosphate (SPP), differing by the absence of a double bond at the C4–C5 position . It functions as a potent agonist for SPP receptors, mediating critical cellular processes such as DNA synthesis, extracellular signal-regulated kinase (ERK) activation, and cell migration. Studies demonstrate that 3,4-Dhspp exhibits comparable efficacy to SPP in these pathways, despite differences in their transport mechanisms .

Comparison with Similar Compounds

Structural and Functional Comparison with SPP

Parameter	3,4-Dhspp	SPP
Double Bond Position	Absent at C4–C5	Present at C4–C5
Receptor Agonism	Potent SPP receptor agonist	Native ligand for SPP receptors
Biological Potency	Equivalent to SPP in ERK activation, DNA synthesis, and cell migration	Baseline activity in these pathways
Uptake Mechanism	CFTR-dependent, cAMP-independent	CFTR-dependent, cAMP-sensitive

Key Findings :

• Uptake Specificity: Both 3,4-Dhspp and SPP are transported by the cystic fibrosis transmembrane conductance regulator (CFTR) protein.
• Concentration Dependence: CFTR-overexpressing cells (C127/CFTR) exhibit time- and concentration-dependent uptake of both compounds.

Comparison with Lysophosphatidic Acid (LPA)

Parameter	3,4-Dhspp	LPA
Chemical Class	Sphingolipid	Phospholipid derivative
CFTR Dependency	CFTR-dependent uptake	No significant CFTR-mediated uptake
Biological Role	Cell migration, proliferation	Stress fiber formation, cell rounding

Key Findings :

• Functional Overlap : Both 3,4-Dhspp and LPA are serum-borne lipids that mimic serum-induced activities (e.g., proliferation), but their receptor targets and downstream effects diverge .

Competitive Uptake Dynamics

Competition assays reveal that 3,4-Dhspp and SPP share overlapping transport pathways:

• SPP Uptake Inhibition : Excess 3,4-Dhspp (100 µM) reduces SPP uptake by 40% in CFTR-expressing cells, indicating partial competition for the same transporter .

Mechanistic Insights and Implications

• This suggests CFTR’s role extends beyond chloride transport to sphingolipid regulation.